Cas no 1806625-70-6 (2,6-Dibromo-1H-benzimidazole-4-carboxylic acid)
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dibromo-1H-benzimidazole-4-carboxylic acid
-
- Inchi: 1S/C8H4Br2N2O2/c9-3-1-4(7(13)14)6-5(2-3)11-8(10)12-6/h1-2H,(H,11,12)(H,13,14)
- InChI Key: VCDWAEPCMCAYJO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C2=C(C=1)NC(=N2)Br
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- XLogP3: 2.7
- Topological Polar Surface Area: 66
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007024-250mg |
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid |
1806625-70-6 | 98% | 250mg |
$816.91 | 2022-03-31 | |
| Alichem | A061007024-500mg |
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid |
1806625-70-6 | 98% | 500mg |
$1,189.08 | 2022-03-31 | |
| Alichem | A061007024-1g |
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid |
1806625-70-6 | 98% | 1g |
$2,084.98 | 2022-03-31 |
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2,6-Dibromo-1H-benzimidazole-4-carboxylic acid
Comprehensive Overview of 2,6-Dibromo-1H-benzimidazole-4-carboxylic acid (CAS No. 1806625-70-6)
2,6-Dibromo-1H-benzimidazole-4-carboxylic acid (CAS No. 1806625-70-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative is characterized by its unique molecular structure, featuring two bromine atoms at the 2 and 6 positions and a carboxylic acid group at the 4 position. Researchers are particularly interested in its potential applications as a building block for drug discovery and functional materials, owing to its versatile reactivity and ability to form stable complexes.
The compound's synthetic utility is a key focus in modern organic chemistry. Its halogenated benzimidazole core makes it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are widely used in the synthesis of bioactive molecules. Recent studies have explored its role in developing antiviral agents and anticancer compounds, aligning with the growing demand for novel therapeutics in global health. Additionally, its fluorescence properties have sparked interest in optoelectronic applications, particularly in the design of organic light-emitting diodes (OLEDs) and sensors.
From an industrial perspective, 2,6-Dibromo-1H-benzimidazole-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic systems to optimize its production, addressing concerns about waste reduction and energy efficiency. This aligns with the broader trend of environmentally friendly chemical processes, a topic frequently searched in academic and industrial databases. The compound's stability under various conditions also makes it a reliable intermediate for large-scale manufacturing.
Analytical characterization of CAS No. 1806625-70-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and consistency, which are critical for its use in precision medicine and high-tech materials. The compound's structure-activity relationships (SAR) are also a subject of ongoing research, particularly in the context of modulating biological targets like kinases and GPCRs.
In summary, 2,6-Dibromo-1H-benzimidazole-4-carboxylic acid represents a multifaceted tool for researchers exploring drug development, material science, and catalysis. Its combination of structural features and functional groups offers a broad spectrum of possibilities, making it a valuable asset in both academic and industrial laboratories. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in future breakthroughs.
1806625-70-6 (2,6-Dibromo-1H-benzimidazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)